Cas no 1557868-71-9 (3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl-)

• Product Name: 3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl-
• CAS No: 1557868-71-9
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5265721
• Update Time: 2025-05-25

3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-{6-[ethyl(propyl)amino]pyridin-3-yl}ethan-1-ol
• 1-[6-[Ethyl(propyl)amino]pyridin-3-yl]ethanol
• 3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl-

• Inchi： 1S/C12H20N2O/c1-4-8-14(5-2)12-7-6-11(9-13-12)10(3)15/h6-7,9-10,15H,4-5,8H2,1-3H3
• InChI Key： LUZXWXOSXRRDSS-UHFFFAOYSA-N
• SMILES： OC(C)C1=CN=C(C=C1)N(CC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• XLogP3: 2.1
• Topological Polar Surface Area: 36.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl-

3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl-

3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl- (CAS No. 1557868-71-9) is a complex organic compound with a unique structure that combines pyridine and alcohol functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with an ethylpropylamino group at the 6-position and an α-methyl group attached to the methanol moiety. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl- involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the ethylpropylamino group with high precision. These methods not only enhance the compound's purity but also facilitate scalability for industrial production.

One of the most promising applications of 3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl- lies in its potential as a building block for drug development. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules. Recent studies have demonstrated its role as a lead compound in anti-inflammatory and anticancer drug discovery programs. For example, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways.

In addition to its pharmaceutical applications, 3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl- has shown promise in agrochemical research. Its ability to interact with plant enzymes suggests potential use as a herbicide or fungicide. Field trials conducted in controlled environments have indicated that certain derivatives of this compound can effectively inhibit the growth of pathogenic fungi without adversely affecting crop health.

The environmental impact of 3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl- has also been a topic of interest among scientists. Studies focusing on its biodegradation pathways have revealed that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. This finding is particularly significant for industries seeking sustainable chemical solutions.

From a toxicological perspective, recent research has provided insights into the safety profile of 3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl-. Acute and chronic toxicity studies in laboratory animals have shown that the compound exhibits low toxicity when administered at therapeutic doses. However, further investigations are required to fully understand its long-term effects on human health and ecosystems.

In conclusion, 3-Pyridinemethanol, 6-(ethylpropylamino)-α-methyl- (CAS No. 1557868-71-9) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing modern chemistry and medicine.